Cas no 6656-71-9 (2-Bromo-3-(trifluoromethyl)aniline)

2-Bromo-3-(trifluoromethyl)aniline is a halogenated aniline derivative featuring both bromine and trifluoromethyl substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity in electrophilic substitution and cross-coupling reactions, while the bromine atom provides a handle for further functionalization via metal-catalyzed transformations. Its well-defined structure and stability make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.

2-Bromo-3-(trifluoromethyl)aniline structure

6656-71-9 structure

Product Name:2-Bromo-3-(trifluoromethyl)aniline

CAS No:6656-71-9

MF:C₇H₅BrF₃N

MW:240.020511388779

CID:4715819

Update Time:2025-06-07

2-Bromo-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-Amino-2-bromobenzotrifluoride
- 2-Bromo-3-(trifluoromethyl)aniline
- 2-BROMO-3-(TRIFLUOROMETHYL)BENZENAMINE
- 2-bromo-3-(trifluoromethyl)phenylamine
- Benzenamine, 2-bromo-3-(trifluoromethyl)-
- 2-bromo-3-trifluoromethylaniline
- PC8075
- PubChem4829
- KSC275A9T
- 2-bromo-3-trifluoromethyl-aniline
- XIUJCAJFRWDEKE-UHFFFAOYSA-N
- SBB070651
- F
- Inchi： 1S/C7H5BrF3N/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3H,12H2
- InChI Key： XIUJCAJFRWDEKE-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CC=1C(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 159
Topological Polar Surface Area: 26

2-Bromo-3-(trifluoromethyl)aniline Pricemore >>

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